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Compound of Interest

Compound Name:
4-(1-Piperidinylmethyl)-benzoic

acid

CAS No.: 106261-47-6

Cat. No.: B1386785

Get Quote

Executive Summary
4-(1-Piperidinylmethyl)-benzoic acid (CAS: 159691-33-5) represents a critical zwitterionic

building block in medicinal chemistry, distinct from its widely utilized analog, the Imatinib

intermediate (4-[(4-methylpiperazin-1-yl)methyl]benzoic acid).[1] While the methylpiperazine

variant is optimized for kinase inhibition solubility, the piperidine analog offers a unique

physicochemical profile: higher basicity (

) and enhanced lipophilicity compared to morpholine or piperazine alternatives.[1]

This guide provides a rigorous data corroboration framework, comparing the target compound

against key structural analogs to assist researchers in scaffold selection for fragment-based

drug discovery (FBDD).

Part 1: Structural Corroboration (Data Triangulation)
To ensure the identity of 4-(1-Piperidinylmethyl)-benzoic acid, a single analytical technique is

insufficient.[1] We employ a Data Triangulation strategy, cross-referencing Nuclear Magnetic
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Resonance (NMR), Mass Spectrometry (MS), and Infrared Spectroscopy (IR).[1]

Analytical Fingerprint Table
The following data points serve as the "Go/No-Go" release criteria for this intermediate.

Technique Parameter Expected Value Structural Insight

H-NMR (DMSO-

)
3.55 ppm (s, 2H) Singlet

Confirms the isolated

methylene bridge (

) connecting the

phenyl ring and

piperidine nitrogen.[1]

H-NMR 7.90 (d), 7.45 (d) AA'BB' System

Verifies para-

substitution on the

benzoic acid ring.

LC-MS (ESI+) 220.13

Confirms Molecular

Weight (MW: 219.28).

[1] Absence of 234

fragment rules out

methylpiperazine

contamination.[1]

FT-IR 1680-1700 cm

Strong

stretch indicating free

carboxylic acid

(dimerized).[1]

FT-IR 2800-3000 cm

Broad

stretch (acid) +

(aliphatic piperidine)

overlap.[1]

Corroboration Logic Flow
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The following Graphviz diagram illustrates the decision logic for validating the structure,

ensuring no false positives from common impurities (e.g., unreacted aldehyde or secondary

amine).
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Figure 1: Analytical decision matrix for structural validation. The critical path (Green) requires

mass confirmation followed by specific NMR connectivity proof.

Part 2: Performance Comparison vs. Alternatives
In drug design, the choice of the basic "headgroup" (Piperidine vs. Morpholine vs. Piperazine)

dictates the molecule's pharmacokinetic fate. The table below objectively compares 4-(1-
Piperidinylmethyl)-benzoic acid against its two most common competitors.

Comparative Performance Matrix

Feature
Target: Piperidine

Analog

Alt 1: Morpholine

Analog

Alt 2:

Methylpiperazine

Analog

CAS 159691-33-5
Hypothetical / 4-

(Morpholinomethyl)

106261-49-8 (Imatinib

Interm.)[1]

Basicity (

of N)
High (~10.1) Moderate (~8.[1]3) Moderate (~8.[1]5)

Lipophilicity (cLogP) ~1.7 (More Lipophilic) ~0.5 (More Polar) ~0.8 (Amphiphilic)

Solubility (pH 7.4) Moderate High High

hERG Risk
Higher Risk (Basic +

Lipophilic)
Lower Risk Moderate Risk

Primary Utility
CNS Penetration /

Sigma Receptors

Solubility Enhancer /

Periphery

Kinase Inhibitor

Scaffolds

Mechanism of Action (Scaffold Selection)
Choose Piperidine (Target) when you need a high-affinity cation interaction (e.g., Aspartate

residue in a receptor pocket) and require blood-brain barrier (BBB) permeability.[1] The lack

of a second heteroatom (like O or N) makes the ring more lipophilic.
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Choose Morpholine when the compound is too lipophilic (LogP > 3) and you need to lower it

without introducing a hydrogen bond donor.

Choose Methylpiperazine when you need a "solubilizing tail" that can be easily protonated

but is less lipophilic than piperidine.[1]

Part 3: Experimental Protocols
Synthesis: Reductive Amination (Self-Validating
Protocol)
This protocol avoids the use of acid chlorides, preventing the formation of amide impurities.[1]

Reagents:

4-Carboxybenzaldehyde (1.0 eq)[1]

Piperidine (1.1 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

DCM/DMF (Solvent)

Workflow:

Imine Formation: Dissolve 4-carboxybenzaldehyde in DCM. Add Piperidine.[1][2][3][4][5] Stir

for 30 min. Checkpoint: Solution may turn slightly yellow.[1]

Reduction: Add STAB portion-wise at 0°C. Warm to RT and stir for 12h.

Quench: Add saturated

(pH ~8).

Isolation (Zwitterion Trick): The product is amphoteric. Adjust aqueous layer pH to ~6-7

(Isoelectric point). The product precipitates or can be extracted into n-Butanol.[1]

Purification: Recrystallization from Ethanol/Water (Avoids silica chromatography which

streaks zwitterions).[1]
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Purity Analysis: HPLC Method[1]
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150mm, 5µm).[1]

Mobile Phase A: 0.1% TFA in Water (Maintains protonation of piperidine).

Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 95% B over 20 mins.

Detection: UV @ 254 nm (Benzoic acid chromophore).[1]

Retention Time: Piperidine analog elutes later than Morpholine analog due to higher

lipophilicity.[1]

Synthesis Pathway Visualization
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Figure 2: One-pot reductive amination pathway utilizing Sodium Triacetoxyborohydride (STAB)

for mild conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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